N-(2-(o-Fluorobenzoyl)-4-nitrophenyl)-p-toluenesulphonamide

• CAS RN: 94107-57-0
• Molecular Formula: C20H15FN2O5S
• Molecular Weight: 414.4 g/mol
• IUPAC Name: N-[2-(2-fluorobenzoyl)-4-nitrophenyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C20H15FN2O5S/c1-13-6-9-15(10-7-13)29(27,28)22-19-11-8-14(23(25)26)12-17(19)20(24)16-4-2-3-5-18(16)21/h2-12,22H,1H3
• InChI Key: HDZOKBVEFAIKLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)C3=CC=CC=C3F

Description

N-(2-(o-Fluorobenzoyl)-4-nitrophenyl)-p-toluenesulphonamide is a useful research compound. Its molecular formula is C20H15FN2O5S and its molecular weight is 414.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture containing 10 g of 2-amino-5-nitro-2'-fluorobenzophenone and 7.5 g of tosyl chloride is refluxed in 50 ml of pyridine for 24 hours. The solvent is evaporated off to dryness, water and ethyl acetate are added, an insoluble material is filtered off and the organic phase is washed with a dilute solution of hydrochloric acid, water and an aqueous solution of sodium chloride and then dried over magnesium sulfate and evaporated. The residue is chromatographed on silica and the expected product is eluted with DCM.